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Compound of Interest

Compound Name: 1-(3,5-Difluorophenyl)piperazine

CAS No.: 180698-14-0

Cat. No.: B070331

Get Quote

Technical Monograph: 1-(3,5-Difluorophenyl)piperazine

Executive Summary
1-(3,5-Difluorophenyl)piperazine (3,5-DFPP) is a specialized heterocyclic building block and

pharmacophore used extensively in medicinal chemistry. It belongs to the phenylpiperazine

class, a "privileged structure" in drug discovery known for its high affinity for serotonergic (5-

HT) and dopaminergic receptors.

Distinct from its monosubstituted analogs (e.g., mCPP), the 3,5-difluoro substitution pattern

offers unique advantages: it increases lipophilicity (LogP) for better blood-brain barrier (BBB)

penetration and blocks metabolic oxidation at the susceptible 3 and 5 positions of the phenyl

ring. This guide outlines its core properties, validated synthetic routes, and handling protocols

for research applications.

Physicochemical Profile
The following data aggregates experimental and predicted values. Researchers should note

that the hydrochloride salt is the preferred form for storage due to enhanced stability compared
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to the free base.

Property Value / Description Notes

IUPAC Name
1-(3,5-

Difluorophenyl)piperazine

CAS Number
180698-14-0 (Free

Base)210992-98-6 (HCl Salt)

Verify specific salt form before

ordering.

Molecular Formula C₁₀H₁₂F₂N₂

Molecular Weight
198.21 g/mol (Base)234.67

g/mol (HCl)

Appearance

Off-white to pale yellow solid

(HCl)Viscous oil or low-melting

solid (Base)

Hygroscopic (salt form).

Solubility
DMSO (>10 mg/mL),

Methanol, Water (Salt)

Free base is lipophilic;

insoluble in water.

pKa (Predicted)
~8.8 (Piperazine secondary

amine)
Basic nitrogen is protonatable.

LogP (Predicted) 2.1 – 2.5

Fluorine substitution increases

lipophilicity vs. unsubstituted

phenylpiperazine.

H-Bond Donors 1 (Secondary amine)

Synthetic Pathways & Methodology
The synthesis of 3,5-DFPP requires overcoming the electronic deactivation of the benzene

ring. While Nucleophilic Aromatic Substitution (SₙAr) is possible, it often requires harsh

conditions due to the lack of strong electron-withdrawing groups (like nitro) in the ortho/para

positions.

The Preferred Route: Buchwald-Hartwig Amination For high purity and yield, Palladium-

catalyzed cross-coupling is the industry standard. This method operates under milder

conditions and tolerates the meta-difluoro substitution well.
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Protocol: Pd-Catalyzed Cross-Coupling
Reagents:

Substrate: 1-Bromo-3,5-difluorobenzene (1.0 eq)

Amine: Piperazine (anhydrous, 1.2 eq)

Catalyst: Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂

Ligand: BINAP or Xantphos (to prevent β-hydride elimination and enhance rate)

Base: NaOtBu (Sodium tert-butoxide) or Cs₂CO₃

Solvent: Toluene or 1,4-Dioxane (anhydrous)

Procedure:

Step 1: Charge a flame-dried reaction flask with the aryl bromide, piperazine, base, and

catalyst/ligand system under an inert atmosphere (Argon/Nitrogen).

Step 2: Add anhydrous solvent (degassed).

Step 3: Heat to 80–100°C for 12–18 hours. Monitor via TLC or LC-MS for consumption of

the aryl bromide.

Step 4: Cool to room temperature. Filter through a celite pad to remove Palladium

residues.

Step 5: Concentrate the filtrate. Purify via flash column chromatography (DCM/MeOH

gradient) or convert directly to the HCl salt by adding 4M HCl in dioxane.

Synthesis Logic Visualization
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Starting Materials
1-Bromo-3,5-difluorobenzene

+ Piperazine

Cross-Coupling
100°C, Toluene, 12-18h

(Inert Atmosphere)

 Mix under Ar

Catalytic System
Pd source + BINAP/Xantphos

Base: NaOtBu

 Activates C-Br bond

Workup & Purification
Celite Filtration -> Flash Chromatography

 Complete Conversion

Final Product
1-(3,5-Difluorophenyl)piperazine

(Yield >80%)

 Isolation

Click to download full resolution via product page

Figure 1: Logic flow for the Buchwald-Hartwig synthesis of 3,5-DFPP, prioritizing catalyst

selection for electron-deficient rings.

Pharmacological Landscape
1-(3,5-Difluorophenyl)piperazine is rarely used as a standalone drug but is a critical

intermediate and pharmacological probe.

Serotonergic Activity: Like mCPP (1-(3-chlorophenyl)piperazine), 3,5-DFPP binds to 5-HT

receptors. The piperazine nitrogen is the primary pharmacophore interacting with the

conserved Aspartate residue in the receptor binding pocket.

Metabolic Stability (The "Fluorine Effect"):

In standard phenylpiperazines, metabolic hydroxylation often occurs at the para (4) or

meta (3,5) positions.[1]
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By substituting positions 3 and 5 with Fluorine, researchers block Cytochrome P450-

mediated oxidation at these sites.

Result: This extends the half-life of the molecule and forces metabolism to occur via N-

oxidation or ring opening.

Structure-Activity Relationship (SAR)
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Figure 2: Structure-Activity Relationship (SAR) highlighting the role of the 3,5-difluoro

substitution in metabolic stability and receptor binding.

Safety & Handling Protocols
Hazard Classification:

Skin Irritation: Category 2 (Causes skin irritation).[2]

Eye Irritation: Category 2A (Causes serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).

Handling Procedures:
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Engineering Controls: Always handle the free base or salt within a certified chemical fume

hood. Phenylpiperazines can be potent sensitizers.

PPE: Nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat are

mandatory.

Storage: Store the HCl salt at 2–8°C in a tightly sealed container. It is hygroscopic; exposure

to moisture will degrade the solid form into a sticky gum, complicating accurate weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070331/docs#1-3-5-difluorophenyl-piperazine-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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